Cas no 304898-01-9 (Diethyl 5-isothiocyanato-3-methylthiophene-2,4-dicarboxylate)

• Product Name: Diethyl 5-isothiocyanato-3-methylthiophene-2,4-dicarboxylate
• CAS No: 304898-01-9
• MF: C₁₂H₁₃NO₄S₂
• MW: 299.365920782089
• MDL: MFCD09971940
• CID: 3111576
• PubChem ID: 10732913
• Update Time: 2025-04-21

Diethyl 5-isothiocyanato-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5-isothiocyanato-3-methylthiophene-2,4-dicarboxylate
• AKOS005171074
• 2,4-diethyl 5-isothiocyanato-3-methylthiophene-2,4-dicarboxylate
• H22533
• STK502588
• ALBB-003088
• MFCD09971940
• BBL017958
• VS-06616
• 304898-01-9

• MDL： MFCD09971940
• Inchi： 1S/C12H13NO4S2/c1-4-16-11(14)8-7(3)9(12(15)17-5-2)19-10(8)13-6-18/h4-5H2,1-3H3
• InChI Key： DLEAQPYSIISVIY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C(=O)OCC)N=C=S

Computed Properties

• Exact Mass: 299.02860024Da
• Monoisotopic Mass: 299.02860024Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 125Ų